Cas no 91853-59-7 (1-(N-6-Amino-n-hexyl)carbamoylimidazole)

• Product Name: 1-(N-6-Amino-n-hexyl)carbamoylimidazole
• CAS No: 91853-59-7
• MF: C₁₀H₁₉ClN₄O
• MW: 246.737060785294
• CID: 810783
• Update Time: 2023-08-03

1-(N-6-Amino-n-hexyl)carbamoylimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide,N-(6-aminohexyl)-, hydrochloride (1:1)
• 1-(N-6-amino-n-hexyl)carbamoylimidazole
• 6-Ahci
• 1H-Imidazole-1-carboxamide, N-(6-aminohexyl)-, trans-
• N-(6-Aminohexyl)-1H-imidazole-1-carboximidic acid--hydrogen chloride (1/1)
• 1-(N-6-Amino-n-hexyl)carbamoylimidazole

• Inchi： 1S/C10H18N4O.ClH/c11-5-3-1-2-4-6-13-10(15)14-8-7-12-9-14;/h7-9H,1-6,11H2,(H,13,15);1H
• InChI Key： ZGKMBYVBLXODLZ-UHFFFAOYSA-N
• SMILES： Cl.O=C(N1C=NC=C1)NCCCCCCN

Computed Properties

• Exact Mass: 246.125
• Monoisotopic Mass: 246.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C